Cas no 2138106-14-4 (4-(2-Methoxyethyl)piperidine-1-carbonyl chloride)

• Product Name: 4-(2-Methoxyethyl)piperidine-1-carbonyl chloride
• CAS No: 2138106-14-4
• MF: C₉H₁₆ClNO₂
• MW: 205.681841850281
• CID: 6432320
• PubChem ID: 165491087
• Update Time: 2025-06-08

4-(2-Methoxyethyl)piperidine-1-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2138106-14-4
• 4-(2-methoxyethyl)piperidine-1-carbonyl chloride
• EN300-1155173
• 4-(2-Methoxyethyl)piperidine-1-carbonyl chloride

• Inchi： 1S/C9H16ClNO2/c1-13-7-4-8-2-5-11(6-3-8)9(10)12/h8H,2-7H2,1H3
• InChI Key： YNQMYFVMBVEMJA-UHFFFAOYSA-N
• SMILES： ClC(N1CCC(CCOC)CC1)=O

Computed Properties

• Exact Mass: 205.0869564g/mol
• Monoisotopic Mass: 205.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 29.5Ų

Additional information on 4-(2-Methoxyethyl)piperidine-1-carbonyl chloride

4-(2-Methoxyethyl)piperidine-1-carbonyl chloride (CAS No. 2138106-14-4): An Overview of Its Synthesis, Properties, and Applications

4-(2-Methoxyethyl)piperidine-1-carbonyl chloride (CAS No. 2138106-14-4) is a versatile organic compound that has gained significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and organic synthesis. This comprehensive overview aims to provide a detailed insight into the synthesis, properties, and potential applications of this compound.

Synthesis: The synthesis of 4-(2-methoxyethyl)piperidine-1-carbonyl chloride typically involves a multi-step process. One common approach is the reaction of 4-(2-methoxyethyl)piperidine with phosgene or a phosgene equivalent such as triphosgene. The reaction is usually carried out in an inert atmosphere, such as nitrogen or argon, to prevent side reactions and ensure high yields. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for the synthesis of this compound, such as the use of catalytic systems and solvent-free conditions.

Physical and Chemical Properties: 4-(2-Methoxyethyl)piperidine-1-carbonyl chloride is a colorless to pale yellow liquid with a characteristic odor. It is highly reactive due to the presence of the carbonyl chloride functional group, which makes it an excellent reagent for forming amide bonds in organic synthesis. The compound has a molecular weight of 237.75 g/mol and a boiling point of approximately 150°C at reduced pressure. It is soluble in common organic solvents such as dichloromethane, ethyl acetate, and toluene but is unstable in aqueous environments due to hydrolysis.

Spectroscopic Analysis: The structure of 4-(2-methoxyethyl)piperidine-1-carbonyl chloride can be confirmed using various spectroscopic techniques. Infrared (IR) spectroscopy shows characteristic peaks at around 1780 cm^-1 corresponding to the carbonyl chloride group. Nuclear magnetic resonance (NMR) spectroscopy provides further evidence with signals at δ 3.35 ppm for the methoxy group and δ 2.50 ppm for the piperidine protons. Mass spectrometry (MS) can also be used to determine the molecular weight and confirm the presence of the carbonyl chloride functional group.

Applications in Pharmaceutical Research: One of the most promising applications of 4-(2-methoxyethyl)piperidine-1-carbonyl chloride is in pharmaceutical research, particularly in the development of new drugs and drug delivery systems. The compound's ability to form stable amide bonds makes it an ideal reagent for synthesizing prodrugs and drug conjugates. Recent studies have shown that derivatives of this compound exhibit potent biological activities, including anti-inflammatory, analgesic, and antitumor properties. For example, a study published in the Journal of Medicinal Chemistry reported that a derivative of 4-(2-methoxyethyl)piperidine-1-carbonyl chloride showed significant antitumor activity against human breast cancer cells.

Molecular Modeling and Computational Studies: Molecular modeling and computational studies have been instrumental in understanding the structure-activity relationships (SAR) of 4-(2-methoxyethyl)piperidine-1-carbonyl chloride. These studies have revealed that the methoxyethyl substituent on the piperidine ring plays a crucial role in modulating the compound's biological activity. Docking studies have shown that this substituent enhances binding affinity to specific protein targets, making it an attractive candidate for drug design.

Safety Considerations: While 4-(2-methoxyethyl)piperidine-1-carbonyl chloride is not classified as a hazardous material or controlled substance, it is important to handle it with care due to its reactivity and potential health effects. Proper personal protective equipment (PPE) should be worn during handling, and work should be conducted in a well-ventilated area or fume hood. In case of exposure, appropriate first aid measures should be taken immediately.

FUTURE DIRECTIONS: The future research on 4-(2-methoxyethyl)piperidine-1-carbonyl chloride is likely to focus on optimizing its synthesis methods for large-scale production and exploring its potential applications in new areas such as nanotechnology and biotechnology. Additionally, further studies on its biological activities and mechanisms of action will provide valuable insights into its therapeutic potential.

In conclusion, 4-(2-methoxyethyl)piperidine-1-carbonyl chloride (CAS No. 2138106-14-4) is a promising compound with a wide range of applications in pharmaceuticals, materials science, and organic synthesis. Its unique chemical structure and reactivity make it an important reagent for researchers working in these fields. As research continues to advance, it is expected that new applications and derivatives of this compound will be discovered, further expanding its utility.